Cas no 1134834-95-9 (1-(p-tolyl)cyclopropanamine;hydrochloride)

• Product Name: 1-(p-tolyl)cyclopropanamine;hydrochloride
• CAS No: 1134834-95-9
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD07995725
• CID: 823305
• PubChem ID: 24206581
• Update Time: 2024-11-03

1-(p-tolyl)cyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-p-tolylcyclopropanamine
• SB30805
• CS-0054275
• 1-(4-Methylphenyl)cyclopropanamine hydrochloride, AldrichCPR
• 1-(4-methylphenyl)cyclopropan-1-amine;hydrochloride
• SCHEMBL16446863
• 1-(p-tolyl)cyclopropan-1-amine hydrochloride
• MFCD07995725
• 1134834-95-9
• N12313
• BS-35613
• Cyclopropanamine, 1-(4-methylphenyl)-, hydrochloride (1:1)
• ZMRUXYGZNOWNHA-UHFFFAOYSA-N
• 1-(p-Tolyl)cyclopropanamine hydrochloride
• SY059243
• 1-p-Tolyl-cyclopropylamine hydrochloride
• 1-(P-TOLYL)CYCLOPROPANAMINE HCL
• 1-(p-Tolyl)cyclopropanaminehydrochloride
• EN300-25092877
• A921753
• AKOS024258491
• 1-(4-methylphenyl)cyclopropan-1-amine hydrochloride
• 1-(4-Methylphenyl)cyclopropanamine hydrochloride
• 1-(p-tolyl)cyclopropanamine;hydrochloride
• 1-p-Tolyl-cyclopropylamine HCl

• MDL： MFCD07995725
• Inchi： 1S/C10H13N.ClH/c1-8-2-4-9(5-3-8)10(11)6-7-10;/h2-5H,6-7,11H2,1H3;1H
• InChI Key： ZMRUXYGZNOWNHA-UHFFFAOYSA-N
• SMILES： Cl.NC1(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų